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Compound of Interest

Compound Name: 4-Hydroxyphenylacetate

Cat. No.: B1229458

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals, offering detailed information on 4-hydroxyphenylacetate
compounds. A critical distinction is made between two similarly named but distinct chemical
entities: 4-Hydroxyphenylacetic acid and 4-Hydroxyphenyl acetate. This document will focus
primarily on 4-Hydroxyphenylacetic acid, a compound of significant interest in various biological
and pharmaceutical research fields.

Disambiguation and Core Chemical Data

The nomenclature in the hydroxyphenylacetate family can lead to confusion. The primary
distinction lies between the carboxylic acid and the acetate ester. The following table
summarizes the key identifiers for both "4-Hydroxyphenylacetic acid" and "4-Hydroxyphenyl
acetate" to ensure clarity in research and application.
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4-Hydroxyphenylacetic

Property acid 4-Hydroxyphenyl acetate
Synonym p-Hydroxyphenylacetic acid 4-Acetoxyphenol

CAS Number 156-38-7[1][21[3][4] 3233-32-7

Molecular Formula CsHsOs[1][3][4] CsHsOs3

152.15 g/mol [3][4][5] (also
Molecular Weight cited as 152.149 g-mol-1 and 152.15 g/mol
152.14936000[1])

IUPAC Name (4-Hydroxyphenyl)acetic acid (4-hydroxyphenyl) acetate[5]

Given its role as a key metabolite and its use as an intermediate in the synthesis of
pharmaceuticals like atenolol, this guide will proceed with a detailed exploration of 4-
Hydroxyphenylacetic acid.

4-Hydroxyphenylacetic Acid: A Detailed Profile

4-Hydroxyphenylacetic acid is a phenolic compound found naturally in substances like olive oil
and beer.[1][2] In industrial applications, it serves as a crucial intermediate in the synthesis of
various pharmaceuticals and chemical compounds, including atenolol and Daidzein.[1][2]

Biochemical Significance

In biochemistry, 4-Hydroxyphenylacetic acid is a significant metabolite in the degradation
pathways of phenolic compounds.[4] This makes it a compound of interest for studies in
environmental science and microbiology.[4] Its potential antioxidant properties are also under
investigation for applications in food preservation and cosmetics.[4]

Logical Relationship: Synthesis Intermediate

The following diagram illustrates the role of 4-Hydroxyphenylacetic acid as a key intermediate
in the synthesis of other important chemical compounds.
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Role of 4-Hydroxyphenylacetic acid as a Synthesis Intermediate

Experimental Protocols

While specific, detailed experimental protocols for novel research would require access to
proprietary or subscription-based scientific literature, the general methodologies for handling
and analyzing 4-Hydroxyphenylacetic acid can be inferred from its properties and common
applications.

General Laboratory Handling and Storage:

o Appearance: Light beige to white powder[4]

o Storage Conditions: Store at 0-8 °C[4]

e Purity: Commercially available with purity 298% or 299% (Titration)[3][4]

Analytical Methods: Standard analytical techniques for the identification and quantification of 4-
Hydroxyphenylacetic acid would include:

o High-Performance Liquid Chromatography (HPLC): For separation and quantification in
biological or environmental samples.

o Gas Chromatography-Mass Spectrometry (GC-MS): For identification and quantification,
particularly of derivatized forms.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation.
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e Infrared (IR) Spectroscopy: To identify functional groups.

Signaling Pathways

The direct involvement of 4-Hydroxyphenylacetic acid in specific cell signaling pathways is a
subject of ongoing research. However, as a phenolic acid and a metabolite of aromatic amino

acids, it can be conceptually linked to pathways involving oxidative stress and microbial

metabolism.

Conceptual Workflow: Investigating Bioactivity

The following diagram outlines a general workflow for investigating the biological activity of 4-

Hydroxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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